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Compound of Interest

Compound Name: TM-25659

Cat. No.: B15542683 Get Quote

Essential Safety and Handling Guide for TM-
25659
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

operation, and disposal of the novel TAZ modulator, TM-25659. The following procedural

guidance is designed to ensure a safe laboratory environment and maintain compound

integrity.

Disclaimer: The Safety Data Sheet (SDS) for TM-25659 classifies it as a non-hazardous

substance. However, as a novel and potent bioactive small molecule, it is prudent to handle it

with a high degree of caution, employing best practices for unknown research chemicals. The

following recommendations are based on the compound's known properties and the safety

protocols for its structural components, including a pyridine moiety.

Personal Protective Equipment (PPE)
Due to the bioactive nature of TM-25659 and its pyridine component, a comprehensive

approach to personal protection is mandatory.
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PPE Category Specification

Eye Protection

Chemical splash goggles or a face shield should

be worn at all times when handling the solid

compound or solutions.

Hand Protection

Nitrile or neoprene gloves are required. Latex

gloves are not suitable. Always inspect gloves

for integrity before use and wash hands

thoroughly after removal.

Body Protection

A fully buttoned laboratory coat must be worn.

For procedures with a higher risk of splashes,

consider a chemical-resistant apron.

Respiratory

All handling of the solid powder should be

conducted in a certified chemical fume hood to

avoid inhalation of dust.

Operational and Disposal Plans
Adherence to a strict operational workflow and disposal plan is critical for safety and to prevent

environmental contamination.

Step-by-Step Handling Protocol:
Preparation: Before handling, ensure the designated workspace, typically a chemical fume

hood, is clean and uncluttered. Verify that an emergency eyewash station and safety shower

are accessible.

Weighing: When weighing the solid, yellow powder form of TM-25659, use a dedicated,

clean spatula and weigh boat within the fume hood to minimize dust generation.

Solubilization: For creating solutions, slowly add the solvent (e.g., DMSO, in which it is highly

soluble) to the pre-weighed compound.[1] This should also be performed in a fume hood.

Storage: Store TM-25659 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from ignition sources. The recommended storage temperature is 2-8°C.[1]
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Spill Management: In case of a spill, cordon off the area. For small spills, use an inert

absorbent material (e.g., sand or vermiculite), collect it in a sealed container, and dispose of

it as hazardous waste.

Disposal Plan:
Solid Waste: Unused solid TM-25659 and any materials contaminated with the solid (e.g.,

weigh boats, gloves) should be collected in a clearly labeled, sealed container for hazardous

chemical waste.

Liquid Waste: Solutions containing TM-25659 should be collected in a dedicated, sealed

waste container. Do not pour solutions down the drain. Given its pyridine component, it

should be treated as hazardous chemical waste.

Final Disposal: All waste containing TM-25659 must be disposed of through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Quantitative Data Summary
The following table summarizes the known quantitative properties of TM-25659.

Property Value

Molecular Weight 500.60 g/mol

Chemical Formula C₃₀H₂₈N₈

Appearance Yellow powder

Solubility DMSO: 50 mg/mL

Storage Temperature 2-8°C

Plasma Protein Binding ~99.2% (in rats)

Pharmacokinetic T½ ~7-10 hours (in rats, administration dependent)

Experimental Workflow
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The following diagram outlines the standard workflow for handling TM-25659 in a laboratory

setting.

Preparation

Handling

Cleanup & Disposal

1. Prepare Fume Hood

2. Don Required PPE

3. Weigh Solid TM-25659

4. Prepare Solution

5. Perform Experiment

6. Collect Waste

7. Clean Workspace

8. Dispose via EHS
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Click to download full resolution via product page

Caption: Workflow for safe handling of TM-25659.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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